Cas no 127-57-1 (Benzenesulfonamide,4-amino-N-2-pyridinyl-, sodium salt (1:1))

• Product Name: Benzenesulfonamide,4-amino-N-2-pyridinyl-, sodium salt (1:1)
• CAS No: 127-57-1
• MF: C₁₁H₁₀N₃NaO₂S
• MW: 271.270771503448
• CID: 134777
• PubChem ID: 23667654
• Update Time: 2025-04-19

Benzenesulfonamide,4-amino-N-2-pyridinyl-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-amino-N-2-pyridinyl-, sodium salt (1:1)
• sodium,(4-aminophenyl)sulfonyl-pyridin-2-ylazanide
• SULFAPYRIDINE SODIUM
• EINECS 204-850-5
• n1-2-pyridylsulfanilamide sodium salt
• sodium salt of sulfanilic acid 2-pyridylamide
• Sodium sulfapymonohydrate
• Sodium sulfapyridine
• Sodium sulphapyridine
• Soluble sulfapyridine
• Soludagenan
• sulfanilic acid-[2]pyridylamide,sodium-salt
• Sulfanilsaeure-[2]pyridylamid,Natrium-Salz
• Sulfanylsaeure-(2-pyridylamid)
• Sulfapyridine sodium salt monohydrate
• Sulfapyridine,sodium salt
• SCHEMBL668916
• Benzenesulfonamide, 4-amino-N-2-pyridinyl-, monosodium salt
• SULFAPYRIDINE SODIUM SALT MONOHYDRATE [MI]
• H3SKB3662O
• Sulfapyridine sodium [NF]
• Sodium ((4-aminophenyl)sulfonyl)(pyridin-2-yl)amide
• sodium;(4-aminophenyl)sulfonyl-pyridin-2-ylazanide
• Benzenesulfonamide, 4-amino-N-2-pyridinyl-, sodium salt (1:1)
• Q27279607
• CHEMBL2105500
• Sulfapyridin-Natrium
• CHEBI:201411
• NS00041927
• Sodium, (N(sup 1)-2-pyridylsulfanilamido)-
• Sulfapyridine, sodium salt
• sodium;(4-aminophenyl)sulonyl-pyridin-2-ylazanide
• Sulfanilamide, N(sup 1)-2-pyridyl-, N(sup 1)-sodium deriv.
• N(sup 1)-2-Pyridylsulfanilamide sodium salt
• Sulfanilamide, N(sup 1)-2-pyridyl-, monosodium salt
• 127-57-1
• UNII-H3SKB3662O
• DTXSID6059570

• Inchi： 1S/C11H10N3O2S.Na/c12-9-4-6-10(7-5-9)17(15,16)14-11-3-1-2-8-13-11;/h1-8H,12H2;/q-1;+1
• InChI Key： DAINBAXHBFSNCQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)([N-]C1C=CC=CN=1)(=O)=O.[Na+]

Computed Properties

• Exact Mass: 271.03900
• Monoisotopic Mass: 271.03914203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• PSA: 81.43000
• LogP: 3.71990